3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3,5-dimethyl-7-(4-methylpiperazin-1-yl)-2-phenylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C19H23N5/c1-14-13-17(23-11-9-22(3)10-12-23)24-19(20-14)15(2)18(21-24)16-7-5-4-6-8-16/h4-8,13H,9-12H2,1-3H3
• InChI Key: LVXRRVQTWVNCKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)N3CCN(CC3)C)C4=CC=CC=C4)C
• Molecular Formula: C19H23N5
• Molecular Weight: 321.4 g/mol

Description

3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine, also known as MPP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine involves the inhibition of various signaling pathways that are involved in the growth and survival of cancer cells. 3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine has been shown to inhibit the activity of the protein kinase B (AKT) pathway, which is involved in cell survival and proliferation. Additionally, 3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine has been shown to inhibit the activity of the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell growth and differentiation.
Biochemical and physiological effects:
3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine has been shown to have several biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and the inhibition of angiogenesis. Additionally, 3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine has been shown to have neuroprotective effects, including the prevention of oxidative stress and the inhibition of neuroinflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine in lab experiments is its potent anti-cancer activity, which makes it a valuable tool for studying cancer biology. However, one limitation of using 3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine, including the development of more potent analogs, the investigation of its potential use in combination therapy, and the exploration of its potential use in the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of 3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine and its potential side effects.
In conclusion, 3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine, also known as 3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine, is a promising compound with potential use in the treatment of various diseases. Its potent anti-cancer activity and neuroprotective effects make it a valuable tool for scientific research. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine involves several steps, including the reaction of 3,5-dimethylpyrazole with 2-chloro-4,6-diphenylpyrimidine in the presence of a base, followed by the reaction of the resulting intermediate with 4-methylpiperazine. The final product is obtained after purification through column chromatography.

Scientific Research Applications

3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine has been extensively studied for its potential use as a therapeutic agent in the treatment of various diseases, including cancer, diabetes, and neurological disorders. Research has shown that 3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine exhibits potent anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, 3,5-dimethyl-7-(4-methyl-1-piperazinyl)-2-phenylpyrazolo[1,5-a]pyrimidine has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.